4,5-bis(2-pyridinylthio)phthalonitrile

• IUPAC Name: 4,5-bis(pyridin-2-ylsulfanyl)benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C18H10N4S2/c19-11-13-9-15(23-17-5-1-3-7-21-17)16(10-14(13)12-20)24-18-6-2-4-8-22-18/h1-10H
• InChI Key: UUGSCYUTQYOBLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC2=C(C=C(C(=C2)C#N)C#N)SC3=CC=CC=N3
• Molecular Formula: C18H10N4S2
• Molecular Weight: 346.4 g/mol

Description

4,5-Bis(2-pyridinylthio)phthalonitrile is a substituted phthalonitrile derivative characterized by two 2-pyridinylthio groups at the 4- and 5-positions of the phthalonitrile core. This compound serves as a critical precursor for synthesizing phthalocyanines (Pcs), macrocyclic compounds with applications in organic electronics, catalysis, corrosion inhibition, and biomedicine . The 2-pyridinylthio substituents contribute to its electronic and steric properties, enabling tailored interactions with metal surfaces and facilitating the formation of stable coordination complexes.

Comparison with Similar Compounds

Sulfonyl-Substituted Derivatives

Compound	Key Properties	Applications	Reference
4,5-Bis(hexylsulfonyl)phthalonitrile	High inhibition efficiency (IE% ~90%), Langmuir adsorption (ΔG = -12.5 kJ/mol)	Corrosion inhibitor in 3.0 M NaCl
4,5-Bis(propylsulfonyl)phthalonitrile	Electron-withdrawing sulfonyl groups enable push-pull electronic systems	Phthalocyanines for electrical devices

Comparison : Sulfonyl groups enhance corrosion inhibition via electrostatic adsorption on metal surfaces , while propylsulfonyl derivatives improve charge transport in phthalocyanines .

Thienyl and Heterocyclic Substituents

Compound	Key Properties	Applications	Reference
4,5-Bis(5-bromo-2-thienyl)phthalonitrile	Bromine atoms enable cross-coupling; high synthetic yield (~85%)	Rare-earth phthalocyanine synthesis
BTCz-2CN (benzofuro-carbazolyl substituents)	Low ΔEST (0.13 eV), high PLQY (95%), Tg = 204°C	Blue OLED emitters (EQEmax = 12.1%)
BFCz-2CN (benzothieno-carbazolyl substituents)	∆EST = 0.17 eV, Td = 434°C, decay lifetime = 1.98 µs	High-temperature OLED devices

Comparison : Thienyl groups facilitate synthetic versatility , while carbazolyl derivatives optimize singlet-triplet energy gaps (∆EST) for efficient thermally activated delayed fluorescence (TADF) in OLEDs .

Alkoxy and Alkyl Substituents

Compound	Key Properties	Applications	Reference
4,5-Bis(2-ethylhexyl)phthalonitrile	Branched alkyl chains prevent aggregation; enhances solubility in macrocycles	Soluble phthalocyanines for coatings
4,5-Bis(2,6-dimethylphenoxy)phthalonitrile	Distorted C2v symmetry; dipole-dependent association in solution	Low-symmetry phthalocyanine synthesis

Comparison: Bulky alkyl/alkoxy groups improve solubility and processability , while phenoxy substituents modulate dipole moments for controlled molecular association .

Amino and Sulfanyl Substituents

Compound	Key Properties	Applications	Reference
4,5-Bis((4-(dimethylamino)phenyl)ethynyl)phthalonitrile	Electron-rich dimethylamino groups enable AuNP conjugation	Bioconjugates for imaging/therapy
4,5-Bis(phenylsulfanyl)phthalonitrile	Water-soluble via sulfonic acid functionalization	Biomedical phthalocyanines

Comparison: Amino groups enhance surface modification of nanoparticles , while sulfanyl groups allow post-functionalization for aqueous compatibility .

Halogenated Derivatives

Compound	Key Properties	Applications	Reference
4,5-Diiodophthalonitrile	Iodine atoms enable Sonogashira coupling with alkynes	Alkyne-functionalized macrocycles
4,5-Bis(3,5-bis(trifluoromethyl)phenoxy)phthalonitrile	Strong electron-withdrawing CF3 groups; high thermal stability (Td > 400°C)	High-performance polymers

Comparison : Halogens (I, Br) serve as reactive handles for cross-coupling , while CF3 groups enhance thermal and oxidative stability .